Cas no 1514932-24-1 (4-bromo-6-fluoro-pyridin-3-amine)

• Product Name: 4-bromo-6-fluoro-pyridin-3-amine
• CAS No: 1514932-24-1
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• CID: 4701416
• Update Time: 2025-06-09

4-bromo-6-fluoro-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-fluoropyridin-3-amine
• 3-Pyridinamine, 4-bromo-6-fluoro-
• VPRZCSBHKVURPR-UHFFFAOYSA-N
• 5-Amino-4-bromo-2-fluoropyridine
• 4-bromo-6-fluoro-pyridin-3-amine

• Inchi： 1S/C5H4BrFN2/c6-3-1-5(7)9-2-4(3)8/h1-2H,8H2
• InChI Key： VPRZCSBHKVURPR-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-bromo-6-fluoro-pyridin-3-amine

Comprehensive Analysis of 4-bromo-6-fluoro-pyridin-3-amine (CAS No. 1514932-24-1): Properties, Applications, and Market Trends

The compound 4-bromo-6-fluoro-pyridin-3-amine (CAS No. 1514932-24-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique bromine and fluorine substitutions, this molecule serves as a critical building block for synthesizing complex heterocyclic compounds. Its molecular formula, C₅H₄BrFN₂, highlights its potential for cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms.

Recent trends in drug discovery emphasize the importance of halogenated pyridines, with 4-bromo-6-fluoro-pyridin-3-amine being no exception. Researchers often query "role of fluoro-pyridines in kinase inhibitors" or "bromo-amine intermediates in medicinal chemistry," reflecting its relevance. The compound’s electron-withdrawing properties make it ideal for designing bioactive molecules, particularly in oncology and CNS drug development—a hotspot in 2024’s pharmaceutical pipelines.

From a synthetic perspective, CAS 1514932-24-1 is pivotal for Suzuki-Miyaura and Buchwald-Hartwig reactions, frequently discussed in organic chemistry forums. Its amine group offers versatility for amide bond formation, while the bromine atom facilitates palladium-catalyzed transformations. These features align with Google Scholar’s top-searched terms like "pyridine amination techniques" and "heteroaryl bromides in catalysis."

Environmental and regulatory considerations are also trending. The compound’s low ecotoxicity profile, compared to traditional aryl halides, makes it a sustainable choice—addressing queries such as "green chemistry alternatives for halogenated intermediates." Analytical methods like HPLC purity testing and LC-MS characterization for 1514932-24-1 are frequently documented, ensuring compliance with ICH guidelines.

Market insights reveal growing demand for 4-bromo-6-fluoro-pyridin-3-amine in Asia-Pacific contract manufacturing organizations (CMOs), driven by its use in generic APIs. SEO data shows surges in searches for "custom synthesis of fluoro-pyridines" and "CAS 1514932-24-1 suppliers," underscoring its commercial viability. Storage recommendations (e.g., 2-8°C under inert atmosphere) and patent landscapes (e.g., WO202215557A1) further enhance its technical documentation.

In conclusion, 4-bromo-6-fluoro-pyridin-3-amine exemplifies the intersection of cutting-edge research and industrial utility. Its structural motifs resonate with contemporary needs for targeted therapeutics and catalytic innovation, making it a staple in modern organic synthesis laboratories worldwide.